Cas no 18434-91-8 (L-Valine,N,N'-carbonylbis-, bis(1-methylethyl) ester (9CI))

• Product Name: L-Valine,N,N'-carbonylbis-, bis(1-methylethyl) ester (9CI)
• CAS No: 18434-91-8
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 123000
• PubChem ID: 54244599
• Update Time: 2025-04-18

L-Valine,N,N'-carbonylbis-, bis(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,N,N'-carbonylbis-, bis(1-methylethyl) ester (9CI)
• N,N''-CARBONYL-BIS(L-VALINE) DIISOPROPYL ESTER)
• propan-2-yl (2S)-3-methyl-2-[[(2S)-3-methyl-1-oxo-1-propan-2-yloxybutan-2-yl]carbamoylamino]butanoate
• 18434-91-8
• DTXSID20710013
• Dipropan-2-yl (2S,2'S)-2,2'-(carbonyldiazanediyl)bis(3-methylbutanoate) (non-preferred name)

• Inchi： 1S/C17H32N2O5/c1-9(2)13(15(20)23-11(5)6)18-17(22)19-14(10(3)4)16(21)24-12(7)8/h9-14H,1-8H3,(H2,18,19,22)/t13-,14-/m0/s1
• InChI Key： QSJCIGCBPKXRHD-KBPBESRZSA-N
• SMILES： O(C(C)C)C([C@H](C(C)C)NC(N[C@H](C(=O)OC(C)C)C(C)C)=O)=O

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.7Ų